Cas no 1030364-98-7 (4-(aminomethyl)oxane-4-carboxamide)

• Product Name: 4-(aminomethyl)oxane-4-carboxamide
• CAS No: 1030364-98-7
• MF: C₇H₁₄N₂O₂
• MW: 158.198261737823
• MDL: MFCD11099461
• CID: 2106809
• Update Time: 2025-05-26

4-(aminomethyl)oxane-4-carboxamide Chemical and Physical Properties

Names and Identifiers

• 4-?(aminomethyl)?tetrahydro-2H-?Pyran-?4-?carboxamide
• 4-(aminomethyl)tetrahydro-2H-pyran-4-carboxamide
• 4-(Aminomethyl)Tetrahydro-2H-Pyran-4-Carboxamide(WX600139)
• 4-(aminomethyl)oxane-4-carboxamide
• XXPGVMATNNHWMS-UHFFFAOYSA-N
• NE49220
• AM806348
• Z381061488

• MDL： MFCD11099461
• Inchi： 1S/C7H14N2O2/c8-5-7(6(9)10)1-3-11-4-2-7/h1-5,8H2,(H2,9,10)
• InChI Key： XXPGVMATNNHWMS-UHFFFAOYSA-N
• SMILES： O1CCC(C(N)=O)(CN)CC1

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 11
• Rotatable Bond Count: 2
• Complexity: 153
• Topological Polar Surface Area: 78.3

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Amino acids, peptides, and analogues Amino acids and derivatives

Additional information on 4-(aminomethyl)oxane-4-carboxamide

4-(Aminomethyl)oxane-4-carboxamide (CAS No. 1030364-98-7): A Comprehensive Overview

Introduction to 4-(Aminomethyl)oxane-4-carboxamide

4-(Aminomethyl)oxane-4-carboxamide, identified by the CAS registry number 1030364-98-7, is a compound of significant interest in the fields of organic chemistry and materials science. This compound, characterized by its unique molecular structure, has garnered attention due to its potential applications in drug development, polymer synthesis, and advanced materials engineering. Recent studies have highlighted its role in enhancing the properties of biodegradable polymers and its potential as a precursor for novel therapeutic agents.

Structural Insights and Synthesis

The molecular structure of 4-(Aminomethyl)oxane-4-carboxamide comprises a six-membered oxane ring (a cyclic ether) with an amino group attached via a methylene bridge at the 4-position, along with a carboxamide functional group at the same position. This arrangement imparts the compound with versatile reactivity, making it amenable to various chemical transformations. The synthesis of this compound typically involves multi-step reactions, including nucleophilic substitutions and amide bond formations, which are optimized to achieve high yields and purity.

Chemical Properties and Applications

Recent research has focused on the chemical properties of 1030364-98-7, particularly its ability to act as a building block in polymer chemistry. Its incorporation into polyurethanes has been shown to improve mechanical strength and biodegradability, making it a promising candidate for sustainable materials development. Additionally, studies have explored its role in drug delivery systems, where its functional groups facilitate controlled release mechanisms.

Biological Activity and Therapeutic Potential

In the realm of pharmacology, 4-(Aminomethyl)oxane-4-carboxamide has demonstrated potential as a bioactive molecule. Preclinical studies indicate that it may possess anti-inflammatory properties, which could be harnessed for developing novel therapeutics. Furthermore, its ability to interact with specific biological targets suggests applications in targeted drug delivery systems.

Environmental Impact and Sustainability

The environmental impact of 1030364-98-7 is another area of active research. Studies are underway to assess its biodegradability and toxicity profiles, which are critical for determining its suitability in eco-friendly applications. Preliminary findings suggest that it may degrade under specific environmental conditions, reducing its ecological footprint compared to traditional synthetic polymers.

Conclusion: The Future of 1030364-98-7 in Science and Industry

In conclusion, 4-(Aminomethyl)oxane-4-carboxamide (CAS No. 1030364-98) stands at the forefront of innovation in materials science and pharmaceutical research. Its unique chemical properties and versatile applications position it as a key compound for future advancements in sustainable materials development and therapeutic innovations.